Cas no 161374-29-4 (Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-)

• Product Name: Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-
• CAS No: 161374-29-4
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• CID: 1341036
• PubChem ID: 10956393
• Update Time: 2025-04-20

Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-2-butynyl-4-methyl-N-2-propenyl-
• N-but-2-ynyl-4-methyl-N-prop-2-enylbenzenesulfonamide
• 161374-29-4
• DTXSID60449774
• SCHEMBL14798321

• Inchi： 1S/C14H17NO2S/c1-4-6-12-15(11-5-2)18(16,17)14-9-7-13(3)8-10-14/h5,7-10H,2,11-12H2,1,3H3
• InChI Key： RFJXNXIAHHQKDG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC#CC)CC=C)(=O)=O

Computed Properties

• Exact Mass: 263.09811
• Monoisotopic Mass: 263.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38